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Compound of Interest

Docosyiltrimethylammonium
Compound Name:
chloride

Cat. No.: B090853

Spectral Analysis of Docosyltrimethylammonium
Chloride: A Technical Guide

Introduction

Docosyltrimethylammonium chloride (DTMAC), also known as behentrimonium chloride, is
a quaternary ammonium salt widely utilized in various industrial and consumer product
applications, notably as a conditioning agent in hair care products, an antistatic agent, and an
emulsifier.[1][2][3] Its efficacy is intrinsically linked to its molecular structure, which consists of a
long C22 alkyl chain (docosyl) providing hydrophobicity and a positively charged
trimethylammonium head group responsible for its cationic nature. A thorough understanding of
its chemical identity and purity is paramount for researchers, scientists, and drug development
professionals to ensure product quality, safety, and performance. This technical guide provides
an in-depth overview of the spectral analysis of DTMAC, focusing on Nuclear Magnetic
Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Chemical Structure of Docosyltrimethylammonium
Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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